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Introduction
Dydrogesterone is a synthetic, orally active retroprogesterone that is structurally related to

natural progesterone.[1][2] Its unique stereochemical configuration grants it high selectivity for

progesterone receptors, resulting in potent progestogenic effects with minimal androgenic,

estrogenic, or glucocorticoid activity.[3][4] A key area of interest for researchers and clinicians is

its interaction with the Hypothalamic-Pituitary-Gonadal (HPG) axis, the central regulatory

pathway of the reproductive system. This document provides a comprehensive technical

overview of dydrogesterone's mechanism of action, its quantifiable effects on HPG axis

hormones, and the experimental protocols used to ascertain these effects.

The HPG axis is a tightly regulated endocrine feedback loop involving the hypothalamus, the

anterior pituitary gland, and the gonads.[5] The hypothalamus secretes Gonadotropin-

Releasing Hormone (GnRH), which stimulates the pituitary to release Luteinizing Hormone

(LH) and Follicle-Stimulating Hormone (FSH).[6][7] These gonadotropins, in turn, act on the

ovaries to regulate follicular development, ovulation, and the production of steroid hormones

like estradiol and progesterone. Dydrogesterone modulates this axis primarily through its action

on progesterone receptors located in the hypothalamus and pituitary, influencing the delicate

hormonal balance that governs the menstrual cycle.
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Mechanism of Action
Dydrogesterone exerts its effects by selectively binding to progesterone receptors (PRs) in

target tissues, including the hypothalamus, pituitary gland, and endometrium.[3][8] Upon oral

administration, it is rapidly absorbed and metabolized into its principal active metabolite, 20α-

dihydrodydrogesterone (DHD), which is responsible for most of its progestogenic activity.[3]

The primary mechanism by which dydrogesterone influences the HPG axis is through negative

feedback. Similar to endogenous progesterone, dydrogesterone acts at the level of the

hypothalamus and pituitary to suppress the secretion of gonadotropins.[2] This feedback is

crucial for regulating the menstrual cycle and is the basis for its clinical application in

suppressing the premature LH surge during assisted reproduction technologies.[1][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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